Cas no 289039-28-7 (3-CHLORO-5-IODOBENZAMIDE)

3-CHLORO-5-IODOBENZAMIDE structure
3-CHLORO-5-IODOBENZAMIDE structure
Product Name:3-CHLORO-5-IODOBENZAMIDE
CAS No:289039-28-7
MF:C7H5ClINO
MW:281.478173017502
CID:915271
PubChem ID:53425563
Update Time:2025-04-19

3-CHLORO-5-IODOBENZAMIDE Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-5-IODOBENZAMIDE
    • benzamide, 3-chloro-5-iodo-
    • LogP
    • A1-23485
    • DTXSID20698908
    • 289039-28-7
    • Inchi: 1S/C7H5ClINO/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H2,10,11)
    • InChI Key: NXXPITVTBXILBQ-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(C(N)=O)=C1)Cl

Computed Properties

  • Exact Mass: 280.91000
  • Monoisotopic Mass: 280.91044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09000
  • LogP: 2.74380

3-CHLORO-5-IODOBENZAMIDE Pricemore >>

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